Cas no 6208-44-2 (1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-2-(2-phenylethyl)-)
6208-44-2 structure
Product Name:1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-2-(2-phenylethyl)-
CAS No:6208-44-2
MF:C19H20N2
MW:276.375504493713
CID:458767
PubChem ID:379998
Update Time:2025-04-19
1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-2-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-2-(2-phenylethyl)-
- 2-(2-phenylethyl)-1,3,4,5-tetrahydropyrido[4,3-b]indole
- 2-phenethyl-1,3,4,5-tetrahydropyrido[4,3-b]indole
- NCI60_022511
- CHEMBL1971548
- 2-(2-Phenylethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
- NSC-665300
- 6208-44-2
- DTXSID20327544
- NSC665300
- Oprea1_641311
-
- Inchi: 1S/C19H20N2/c1-2-6-15(7-3-1)10-12-21-13-11-19-17(14-21)16-8-4-5-9-18(16)20-19/h1-9,20H,10-14H2
- InChI Key: OVZMZCMVCPKOQR-UHFFFAOYSA-N
- SMILES: N1(CCC2C=CC=CC=2)CCC2=C(C3C=CC=CC=3N2)C1
Computed Properties
- Exact Mass: 276.1628
- Monoisotopic Mass: 276.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 19Ų
Experimental Properties
- PSA: 19.03
1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-2-(2-phenylethyl)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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